2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-5-(3-methoxyphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-5-(3-methoxyphenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C26H23ClN2O6/c1-32-18-6-4-5-17(13-18)28-25(30)22-23(20-12-11-19(33-2)14-21(20)34-3)29(35-24(22)26(28)31)16-9-7-15(27)8-10-16/h4-14,22-24H,1-3H3
• InChI Key: SAUBBCXGPBQBGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2C3C(C(=O)N(C3=O)C4=CC(=CC=C4)OC)ON2C5=CC=C(C=C5)Cl)OC
• Molecular Formula: C26H23ClN2O6
• Molecular Weight: 494.9 g/mol

Description

2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-5-(3-methoxyphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C26H23ClN2O6 and its molecular weight is 494.93. The purity is usually 95%.
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Scientific Research Applications

Photoluminescence in Polymers

A study by Beyerlein and Tieke (2000) describes the synthesis of π-conjugated polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole units, which are structurally similar to the compound . These polymers exhibit strong photoluminescence and high photochemical stability, making them suitable for electronic applications (Beyerlein & Tieke, 2000).

Pyrolytic Generation of Methyleneketene

Brown, Eastwood, and McMullen (1976) investigated the pyrolytic generation of methyleneketene using a compound structurally related to 2-(4-chlorophenyl)-3-(2,4-dimethoxyphenyl)-5-(3-methoxyphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione. The study highlights the formation of stable adducts and the potential for synthetic applications in chemistry (Brown, Eastwood, & McMullen, 1976).

Application in Organic Optoelectronic Materials

Zhang et al. (2014) synthesized diketopyrrolopyrrole derivatives, which are closely related to the chemical compound of interest. These derivatives showed potential for use in organic optoelectronic materials due to their photophysical properties, including a gradual red-shift with increased electron donating strength (Zhang et al., 2014).

Anti-Cancer Therapeutics

Pyrrole derivatives, such as those studied by Kuznietsova et al. (2019), have shown promise as potential anti-cancer therapeutics. These derivatives, including pyrrolo[3,4-d]isoxazole compounds, demonstrated abilities to bind with specific protein kinases and induce apoptosis in malignant cells, suggesting their potential utility in cancer treatment (Kuznietsova et al., 2019).